Cas no 1803779-25-0 (Ethyl 3-cyano-2-formyl-4-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 3-cyano-2-formyl-4-(trifluoromethyl)phenylacetate
• CAS No: 1803779-25-0
• MF: C₁₃H₁₀F₃NO₃
• MW: 285.21861410141
• CID: 4943539
• Update Time: 2025-06-08

Ethyl 3-cyano-2-formyl-4-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-formyl-4-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H10F3NO3/c1-2-20-12(19)5-8-3-4-11(13(14,15)16)9(6-17)10(8)7-18/h3-4,7H,2,5H2,1H3
• InChI Key： XQQRKOXVTOFHHC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CC(=O)OCC)=C(C=O)C=1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 413
• XLogP3: 2.1
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 3-cyano-2-formyl-4-(trifluoromethyl)phenylacetate

Ethyl 3-cyano-2-formyl-4-(trifluoromethyl)phenylacetate (CAS No. 1803779-25-0): A Comprehensive Overview

Ethyl 3-cyano-2-formyl-4-(trifluoromethyl)phenylacetate (CAS No. 1803779-25-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a cyano group, a formyl group, and a trifluoromethyl substituent imparts distinct chemical and biological properties, making it a valuable intermediate in various synthetic pathways.

The cyano group in Ethyl 3-cyano-2-formyl-4-(trifluoromethyl)phenylacetate is known for its high reactivity and ability to participate in a wide range of chemical transformations. This functional group can be readily converted into other useful functionalities such as carboxylic acids, amides, and nitriles, which are crucial in the synthesis of bioactive molecules. Recent studies have highlighted the importance of cyano-containing compounds in the development of anticancer drugs, where they exhibit potent cytotoxic activities against various cancer cell lines.

The formyl group in Ethyl 3-cyano-2-formyl-4-(trifluoromethyl)phenylacetate adds another layer of reactivity to the molecule. Formylation reactions are widely used in organic synthesis to introduce aldehyde functionalities, which can be further modified through condensation, reduction, or oxidation reactions. In the context of medicinal chemistry, formyl groups are often utilized to enhance the lipophilicity and metabolic stability of drug candidates, thereby improving their pharmacokinetic profiles.

The trifluoromethyl substituent is a key feature of Ethyl 3-cyano-2-formyl-4-(trifluoromethyl)phenylacetate. Trifluoromethyl groups are known for their strong electron-withdrawing properties and high lipophilicity, which can significantly influence the biological activity and pharmacological properties of a molecule. Research has shown that trifluoromethylated compounds often exhibit enhanced potency and selectivity in various biological assays, making them attractive candidates for drug discovery programs targeting specific receptors or enzymes.

In recent years, Ethyl 3-cyano-2-formyl-4-(trifluoromethyl)phenylacetate has been explored as an intermediate in the synthesis of novel inhibitors for various therapeutic targets. For instance, studies have demonstrated its utility in the development of inhibitors for kinases, proteases, and other enzymes involved in disease pathways. The ability to fine-tune the structure through strategic modifications has allowed researchers to optimize the pharmacological properties of these inhibitors, leading to improved therapeutic outcomes.

One notable application of Ethyl 3-cyano-2-formyl-4-(trifluoromethyl)phenylacetate is in the field of cancer research. Cancer cells often exhibit altered metabolic pathways and increased dependency on specific enzymes for survival. By targeting these enzymes with inhibitors derived from Ethyl 3-cyano-2-formyl-4-(trifluoromethyl)phenylacetate, researchers have been able to induce cell death and inhibit tumor growth in preclinical models. These findings have paved the way for further clinical investigations into the potential use of such compounds as anticancer agents.

Another area where Ethyl 3-cyano-2-formyl-4-(trifluoromethyl)phenylacetate has shown promise is in the treatment of neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by the accumulation of toxic protein aggregates and oxidative stress. Compounds derived from Ethyl 3-cyano-2-formyl-4-(trifluoromethyl)phenylacetate have been found to possess neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function.

The synthetic versatility of Ethyl 3-cyano-2-formyl-4-(trifluoromethyl)phenylacetate also makes it an attractive starting material for combinatorial chemistry approaches. Combinatorial libraries generated from this compound can be screened against a wide range of biological targets to identify lead compounds with desired activities. High-throughput screening techniques have enabled researchers to rapidly evaluate large numbers of derivatives, accelerating the drug discovery process.

In conclusion, Ethyl 3-cyano-2-formyl-4-(trifluoromethyl)phenylacetate (CAS No. 1803779-25-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups provides a robust platform for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties, underscoring its importance as a valuable tool in modern drug discovery efforts.